3-(2,5-dimethoxyphenyl)-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(2,5-dimethoxyphenyl)-N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C24H27N3O4/c1-27-21(12-20(26-27)19-11-18(29-2)9-10-22(19)30-3)23(28)25-15-24(31-4)13-16-7-5-6-8-17(16)14-24/h5-12H,13-15H2,1-4H3,(H,25,28)
• InChI Key: AAUDNNAMWYXLGU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=C(C=CC(=C2)OC)OC)C(=O)NCC3(CC4=CC=CC=C4C3)OC
• Molecular Formula: C24H27N3O4
• Molecular Weight: 421.5 g/mol
• CAS No.: 2034597-26-5

Description

3-(2,5-dimethoxyphenyl)-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C24H27N3O4 and its molecular weight is 421.497. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Pyrazole derivatives, such as those synthesized by Prabhuswamy et al. (2016), demonstrate the intricate process of creating complex molecules, which can include crystal structure determination and analysis of hydrogen bond interactions. These foundational steps are crucial in understanding the properties and potential applications of such compounds in fields like material science and molecular engineering (Prabhuswamy, Kumara, Pavithra, Kumar, & Lokanath, 2016).

Pharmacological Applications

Pyrazole derivatives are also explored for their pharmacological potential. For instance, Hassan, Hafez, and Osman (2014) synthesized pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, evaluating their cytotoxic activity against Ehrlich Ascites Carcinoma cells. This illustrates the interest in such compounds for developing new therapeutic agents, especially in oncology (Hassan, Hafez, & Osman, 2014).

Material Science and Chemistry

The work of Kranjc, Kočevar, and Perdih (2011) on the synthesis of benzamide derivatives demonstrates the application of pyrazole compounds in material science, providing insights into molecular structures through X-ray crystallography. Such studies contribute to the understanding of molecular interactions and the development of new materials (Kranjc, Kočevar, & Perdih, 2011).

Tautomerism and Molecular Dynamics

Research on the tautomerism of NH-pyrazoles, as explored by Cornago et al. (2009), sheds light on the dynamic nature of such compounds, which has implications for their reactivity and stability. Understanding these properties is essential for their application in chemical synthesis and drug design (Cornago, Cabildo, Claramunt, Bouissane, Pinilla, Torres, & Elguero, 2009).